Cas no 1852-04-6 (Undecanedioic acid)

• Product Name: Undecanedioic acid
• CAS No: 1852-04-6
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00004444
• CID: 42087
• PubChem ID: 15816
• Update Time: 2025-10-23

Undecanedioic acid Chemical and Physical Properties

Names and Identifiers

• Undecanedioic acid
• 1,9-Nonanedicarboxylic acid
• Undecandioic acid
• Hendecanedioic acid
• Nonamethylenedicarboxylic Acid
• undecane-1,11-dioic acid
• Undecanedioate
• Undecanedionic acid
• 1,11-Undecanedioic acid
• IRGACORDC11
• undecane diacid
• RARECHEM AL BO 0436
• DICARBOXYLIC ACID C11
• UNDECANEDIOIC ACID 97%
• Undecanedioic acid,97%
• 1,9-Nonanedicarboxylicacid
• 7059GFK8NV
• LWBHHRRTOZQPDM-UHFFFAOYSA-N
• NSC400241
• Undecandioic acid; 1,11-Undecanedioic acid
• Undecanedionate
• Hendecanedioate
• undecandisäure
• 1,11-Undecanedioate
• PubChem18095
• 1,9-Nonanedicarboxyla
• bmse000880
• CS-W014841
• N0333
• 1852-04-6
• CHEMBL3183300
• Undecanedioic acid, puriss., >=99.0% (GC)
• Undecanedioic acid, 97%
• A812932
• 1052-04-6
• NS00002110
• bmse000847
• SCHEMBL28401
• DTXCID8024862
• EN300-1212389
• EINECS 217-440-6
• undecandisäure
• Z1508914846
• NCGC00254856-01
• EC 217-440-6
• Q27144063
• SY051603
• W-109719
• 1,9-Nonanedicarboxylate
• DTXSID0044862
• s6333
• MFCD00004444
• UNII-7059GFK8NV
• NCGC00248227-01
• LMFA01170007
• CAS-1852-04-6
• NSC-400241
• NSC 400241
• AS-14889
• HY-W014125
• FT-0656248
• Tox21_300954
• CHEBI:73713
• AKOS015919038
• 1,9-Nonanedicarboxylic Acid; Hendecanedioic Acid; NSC 400241

• MDL： MFCD00004444
• Inchi： 1S/C11H20O4/c12-10(13)8-6-4-2-1-3-5-7-9-11(14)15/h1-9H2,(H,12,13)(H,14,15)
• InChI Key： LWBHHRRTOZQPDM-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCC(=O)O)=O
• BRN： 1780537

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White or yellowish flakes.
• Density: 1.1629 (rough estimate)
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 389.33°C (rough estimate)
• Flash Point: 209.9 °C
• Refractive Index: 1.4421 (estimate)
• Solubility: methanol: 10 mg/mL, clear
• PSA: 74.60000
• LogP: 2.66650
• Solubility: Soluble in methanol

Undecanedioic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Undecanedioic acid

Undecanedioic Acid (CAS No. 1852-04-6): A Comprehensive Overview

Undecanedioic acid (CAS No. 1852-04-6) is a straight-chain dicarboxylic acid with the molecular formula C₁₁H₂₂O₄. It belongs to the family of aliphatic dicarboxylic acids, which are widely used in various industrial and scientific applications. This compound is also known as 1,11-undecanedicarboxylic acid, reflecting its structural composition. The compound is characterized by its two carboxylic acid groups located at the terminal positions of an 11-carbon chain, making it a member of the n-dicarboxylic acids series.

The chemical structure of undecanedioic acid consists of a saturated hydrocarbon chain with two carboxylic acid groups (-COOH) at each end. This structure gives the compound its name, as "undeca" refers to the 11-carbon chain, and "dioic" indicates the presence of two carboxylic acid groups. The compound is synthesized through various methods, including oxidation of alkanes or alkenes, or through biological processes involving microorganisms.

Physical properties of undecanedioic acid include a melting point of approximately 98–100°C and a boiling point around 375°C under standard conditions. It is a white crystalline solid that is soluble in water and organic solvents such as ethanol and acetone. The compound exhibits moderate acidity due to the presence of two carboxylic acid groups, which can dissociate in aqueous solutions to form hydrogen ions (H⁺) and carboxylate ions (-COO⁻). This property makes it useful in various chemical reactions and applications.

One of the key areas where undecanedioic acid finds application is in the production of polyamides and polyesters. These polymers are widely used in textiles, plastics, and fibers due to their high tensile strength and durability. The compound serves as a precursor for these materials, contributing to their structural integrity and performance characteristics. Recent advancements in polymer chemistry have led to the development of novel materials with enhanced properties, further expanding the utility of undecanedioic acid in these industries.

In addition to its role in polymer synthesis, undecanedioic acid has gained attention in the field of biochemistry and biotechnology. Researchers have explored its potential as a precursor for bio-based chemicals and materials, aligning with the growing demand for sustainable and eco-friendly products. For instance, studies have demonstrated that undecanedioic acid can be produced through microbial fermentation using renewable feedstocks such as sugars or agricultural waste. This approach not only reduces reliance on fossil fuels but also minimizes environmental impact.

The synthesis methods for undecanedioic acid have evolved over time, with modern techniques emphasizing efficiency, scalability, and environmental sustainability. Traditional methods involve oxidation reactions using strong oxidizing agents such as potassium permanganate or chromium-based reagents. However, these methods often generate hazardous byproducts and require stringent safety measures.

Recent research has focused on developing greener synthesis pathways for undecanedioic acid, leveraging catalytic processes and biotechnological approaches. For example, enzymatic oxidation using laccase or other oxidase enzymes has shown promise as a more sustainable alternative to traditional chemical oxidation methods. These enzymes can selectively oxidize alkenes or alkanes to yield dicarboxylic acids under mild conditions, reducing energy consumption and minimizing waste generation.

The application of undecanedioic acid extends beyond industrial uses into specialized fields such as pharmaceuticals and cosmetics. In pharmaceuticals, it serves as an intermediate for drug synthesis or as a component in drug delivery systems due to its biocompatibility and ability to form stable complexes with other molecules. In cosmetics, it is used as an emulsifier or stabilizer in formulations such as lotions, creams, and shampoos.

Recent studies have also explored the potential of undecanedioic acid in advanced materials science applications. For instance, researchers have investigated its use in creating high-performance adhesives, sealants, and coatings that exhibit improved adhesion properties under various environmental conditions. Additionally, its role in nanotechnology applications has been examined; undecanedioic acid can act as a building block for self-assembling nanostructures or serve as a ligand in metal-organic frameworks (MOFs), enhancing their stability and functionality.

In terms of market trends, the demand for undecanedioic acid continues to grow driven by increasing applications in polymer production, bio-based chemicals, and specialty materials. The global shift toward sustainable practices has further accelerated this growth, with manufacturers seeking environmentally friendly alternatives to traditional petrochemical-based products.

In conclusion,undecanedioic acid (CAS No. 1852-04-6) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure enables it to serve as a building block for advanced materials while offering opportunities for sustainable production methods through biotechnological innovations. As research continues to uncover new uses for this compound,the future looks promising for its role in driving innovation across various sectors.